Cas no 923151-28-4 (ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate)

ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate structure
923151-28-4 structure
Product Name:ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate
CAS No:923151-28-4
MF:C20H19NO4
MW:337.369165658951
CID:5598779
PubChem ID:18568616
Update Time:2023-11-22

ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • STK925486
    • AKOS002292460
    • ethyl 3-methyl-6-(2-methylbenzamido)benzofuran-2-carboxylate
    • ethyl 3-methyl-6-[(2-methylbenzoyl)amino]-1-benzofuran-2-carboxylate
    • ETHYL 3-METHYL-6-(2-METHYLBENZAMIDO)-1-BENZOFURAN-2-CARBOXYLATE
    • 923151-28-4
    • ethyl 3-methyl-6-{[(2-methylphenyl)carbonyl]amino}-1-benzofuran-2-carboxylate
    • F2210-0048
    • 2-Benzofurancarboxylic acid, 3-methyl-6-[(2-methylbenzoyl)amino]-, ethyl ester
    • ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate
    • Inchi: 1S/C20H19NO4/c1-4-24-20(23)18-13(3)16-10-9-14(11-17(16)25-18)21-19(22)15-8-6-5-7-12(15)2/h5-11H,4H2,1-3H3,(H,21,22)
    • InChI Key: GTWTXUASIJHKIB-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=C(C)C2C=CC(=CC1=2)NC(C1C=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 337.13140809g/mol
  • Monoisotopic Mass: 337.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • Density: 1.239±0.06 g/cm3(Predicted)
  • Boiling Point: 426.8±45.0 °C(Predicted)
  • pka: 12.69±0.43(Predicted)

ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2210-0048-2μmol
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate
923151-28-4 90%+
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$57.0 2023-05-16
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Life Chemicals
F2210-0048-20μmol
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F2210-0048-1mg
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Life Chemicals
F2210-0048-2mg
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F2210-0048-3mg
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate
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Life Chemicals
F2210-0048-4mg
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate
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Life Chemicals
F2210-0048-5mg
ethyl 3-methyl-6-(2-methylbenzamido)-1-benzofuran-2-carboxylate
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Life Chemicals
F2210-0048-10mg
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